(2R)-1-Amino-3,3-dimethylbutan-2-ol

Core Science & Biosynthesis

A Comprehensive Technical Guide to (2R)-1-Amino-3,3-dimethylbutan-2-ol and its Analogs in Asymmetric Synthesis

Section 1: Introduction and Strategic Context

(2R)-1-Amino-3,3-dimethylbutan-2-ol and its closely related regioisomer, (2R)-2-Amino-3,3-dimethylbutan-1-ol (commonly known as (R)-tert-Leucinol), represent a class of invaluable chiral building blocks in modern organic chemistry.[1] While the specific CAS number 70489-63-3 provided in the topic query refers to the racemic mixture of 1-Amino-3,3-dimethylbutan-2-ol, the true utility for researchers in drug development and advanced materials science lies in the application of its enantiomerically pure forms.[2][3] This guide will focus on the properties and applications of the (R)-enantiomer, a pivotal tool for inducing chirality in the synthesis of complex molecules.

The strategic importance of this amino alcohol stems from its unique structural feature: a sterically demanding tert-butyl group positioned adjacent to the stereogenic center.[1] This bulky group provides exceptional steric hindrance, a property that is expertly exploited to govern the facial selectivity of chemical reactions, thereby achieving high levels of stereocontrol.[1] This guide offers a detailed exploration of its properties, mechanistic underpinnings in asymmetric synthesis, and practical workflows for its application.

Section 2: Core Physicochemical and Spectroscopic Properties

The effective application of any chemical reagent begins with a thorough understanding of its fundamental properties. The data presented below has been consolidated from various authoritative sources to provide a reliable reference for laboratory use.

Property	Value	Source(s)
IUPAC Name	(2R)-1-Amino-3,3-dimethylbutan-2-ol
Common Name	(R)-tert-Leucinol (for regioisomer)	[1]
CAS Number	70489-63-3 (Racemate); 112245-09-7 ((2R)-enantiomer)	[2][3][4]
Molecular Formula	C₆H₁₅NO	[1][2][3]
Molecular Weight	117.19 g/mol	[1][2]
Appearance	Liquid, Solid, or Semi-solid
Typical Purity	≥97%
Storage Conditions	Store at room temperature in a dark place under an inert atmosphere.

Spectroscopic data, including ¹H NMR, ¹³C NMR, and Mass Spectrometry, are available in public databases such as PubChem and are essential for identity confirmation and quality control in a research setting.[2]

Section 3: The Mechanistic Basis of Stereocontrol

The primary function of (2R)-1-Amino-3,3-dimethylbutan-2-ol in asymmetric synthesis is to serve as a chiral auxiliary . A chiral auxiliary is a chemical moiety that is temporarily incorporated into a prochiral substrate to direct a subsequent reaction to produce a single desired stereoisomer.[5]

The Causality of Steric Hindrance: The efficacy of this particular auxiliary is not arbitrary; it is a direct consequence of its structure. The large tert-butyl group acts as a "steric shield," effectively blocking one face of the reactive intermediate (e.g., an enolate). This forces an incoming electrophile to approach from the less hindered face, resulting in a highly predictable and diastereoselective transformation. After the key stereocenter has been set, the auxiliary can be chemically cleaved and recovered for reuse, making the process efficient and economical.

Caption: Steric shielding by the tert-butyl group.

Section 4: Core Applications and Synthetic Workflows

The principles described above translate into powerful and reliable synthetic methodologies, particularly in the formation of new carbon-carbon bonds.

Diastereoselective Enolate Alkylation

A cornerstone application is the asymmetric alkylation of carbonyl compounds. This workflow is critical for synthesizing enantiomerically pure α-substituted carboxylic acids, which are common substructures in pharmaceuticals.

Self-Validating Experimental Protocol (Conceptual):

• Auxiliary Attachment: A prochiral carboxylic acid is coupled to the amino group of (2R)-1-Amino-3,3-dimethylbutan-2-ol using standard amide bond-forming conditions (e.g., DCC/DMAP or conversion to an acid chloride) to form a chiral amide. The success of this step is validated by standard characterization (NMR, MS).

• Enolate Formation: The chiral amide is treated with a strong, non-nucleophilic base, such as Lithium Diisopropylamide (LDA), at low temperature (-78 °C) in an anhydrous aprotic solvent like THF. This quantitatively generates the (Z)-enolate, a process driven by chelation between the lithium cation, the enolate oxygen, and the auxiliary's hydroxyl group.

• Diastereoselective Alkylation: An electrophile (e.g., an alkyl halide like iodomethane or benzyl bromide) is added to the enolate solution. The steric bulk of the auxiliary directs the alkylation to the face opposite the tert-butyl group, yielding the alkylated product with high diastereoselectivity (>95% d.e. is common).[1]

• Auxiliary Cleavage: The newly formed chiral amide is hydrolyzed, typically under acidic (e.g., aq. HCl) or basic (e.g., LiOH/H₂O₂) conditions, to release the enantiomerically enriched carboxylic acid and recover the chiral auxiliary. The integrity of the newly created stereocenter is robust to these cleavage conditions.

Caption: Workflow for chiral auxiliary-mediated alkylation.

Precursor to Privileged Chiral Ligands

Beyond its direct use as an auxiliary, (R)-tert-Leucinol is a critical starting material for the synthesis of "privileged" chiral ligands, such as Bis(oxazoline) (BOX) and Phosphine-oxazoline (PHOX) ligands.[1] These ligands are subsequently coordinated to transition metals (e.g., Copper, Palladium, Iridium) to create powerful catalysts for a wide array of asymmetric reactions, including cyclopropanations, Diels-Alder reactions, and allylic alkylations.

Caption: From chiral building block to asymmetric catalyst.

Section 5: Relevance in Drug Discovery and Development

The precise control of stereochemistry is non-negotiable in pharmaceutical development, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles. The methodologies enabled by chiral auxiliaries like (2R)-1-Amino-3,3-dimethylbutan-2-ol are therefore mission-critical.

A notable example highlighting the value of the underlying chemical scaffold is seen in the development of VX-765, an orally available inhibitor of caspase-1 for treating inflammatory diseases.[6] The core of this molecule contains an (S)-2-amino-3,3-dimethyl-butanoyl moiety, demonstrating that this sterically hindered amino acid structure is well-tolerated biologically and can serve as a key component of potent therapeutic agents.[6] The synthesis of such complex, single-enantiomer drug candidates relies heavily on the robust and predictable stereocontrol offered by the methods described herein.

Section 6: Safety, Handling, and Storage

As a senior scientist, ensuring laboratory safety is paramount. Adherence to proper handling protocols is a self-validating system for preventing incidents.

Hazard Category	GHS Information	Source(s)
Pictograms	Danger, Warning	[2][7]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H318/H319: Causes serious eye damage/irritation.H335: May cause respiratory irritation.	[2][4][7]
Precautionary Statements	P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.	[4][7]

Handling Protocol:

• Always handle this compound in a certified chemical fume hood to avoid inhalation of vapors.

• Wear standard personal protective equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles.

• Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.

• Ensure all containers are properly labeled and sealed.

Storage Protocol:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• For long-term stability, storage under an inert atmosphere (e.g., Argon or Nitrogen) in a dark location is recommended.

Section 7: Conclusion

(2R)-1-Amino-3,3-dimethylbutan-2-ol and its analogs are not merely chemical reagents; they are precision tools that grant researchers exquisite control over the three-dimensional architecture of molecules. Its efficacy, rooted in the predictable steric influence of the tert-butyl group, makes it a reliable and versatile choice for asymmetric synthesis. From its direct application as a chiral auxiliary to its role as a precursor for elite classes of chiral ligands, this compound is a foundational element in the modern synthetic chemist's toolbox, empowering the creation of novel therapeutics and advanced materials.

References

• 1-Amino-3,3-dimethylbutan-2-ol | C6H15NO | CID 12497732. PubChem.[Link]

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• (S)-1-((S)-2-{[1-(4-amino-3-chloro-phenyl)-methanoyl]-amino}-3,3-dimethyl-butanoyl)-pyrrolidine-2-carboxylic acid ((2R,3S)-2-ethoxy-5-oxo-tetrahydro-furan-3-yl)-amide (VX-765), an orally available selective interleukin (IL)-converting enzyme/caspase-1 inhibitor, exhibits potent anti-inflammatory activities by inhibiting the release of IL-1beta and IL-18. PubMed.[Link]

• Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).[Link]

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A Guide to the Nomenclature and Application of (2R)-1-Amino-3,3-dimethylbutan-2-ol and its Stereoisomers in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chiral amino alcohol (2R)-1-Amino-3,3-dimethylbutan-2-ol, its enantiomer, and its racemic form. We will delve into its various synonyms encountered in scientific literature and commercial catalogs, its critical role as a chiral auxiliary in asymmetric synthesis, and its application in the development of pharmaceuticals. This document is intended to be a valuable resource for researchers and professionals in the fields of organic chemistry, medicinal chemistry, and drug development.

Nomenclature and Identification: A Multiplicity of Synonyms

(2R)-1-Amino-3,3-dimethylbutan-2-ol and its stereoisomers are known by a variety of names in the literature, which can sometimes lead to confusion. A clear understanding of this nomenclature is crucial for effective literature searches and chemical sourcing. The primary synonyms are derived from its relationship to the non-proteinogenic amino acid tert-leucine.

The most common synonyms are:

• (R)-(-)-tert-Leucinol : This is a widely used trivial name for the (R)-enantiomer.

• (R)-2-Amino-3,3-dimethyl-1-butanol : This is a more systematic name for the (R)-enantiomer.[1]

• D-tert-Leucinol : Another designation for the (R)-enantiomer.

The corresponding (S)-enantiomer is designated as:

• (S)-(+)-tert-Leucinol or L-tert-Leucinol : These are the most common trivial names.[2][3]

• (S)-2-Amino-3,3-dimethyl-1-butanol : The systematic name for the (S)-enantiomer.[4][5][6]

The racemic mixture is often referred to as:

• (±)-2-Amino-3,3-dimethylbutan-1-ol

• 2-Amino-3,3-dimethyl-1-butanol [7][8]

Table 1: Key Identifiers for (2R)-1-Amino-3,3-dimethylbutan-2-ol and its Stereoisomers

Stereoisomer	Primary Name	Common Synonyms	CAS Number
(R)	(2R)-1-Amino-3,3-dimethylbutan-2-ol	(R)-(-)-tert-Leucinol, (R)-2-Amino-3,3-dimethyl-1-butanol, D-tert-Leucinol	112245-09-7[1]
(S)	(2S)-1-Amino-3,3-dimethylbutan-2-ol	(S)-(+)-tert-Leucinol, L-tert-Leucinol, (S)-2-Amino-3,3-dimethyl-1-butanol	112245-13-3[2][4]
Racemic	(±)-2-Amino-3,3-dimethylbutan-1-ol	2-Amino-3,3-dimethyl-1-butanol	3907-02-6[7][9]

The Role as a Chiral Auxiliary: Mechanism of Stereocontrol

In stereochemistry, a chiral auxiliary is a chemical compound that is temporarily incorporated into a synthesis to control the stereochemical outcome of a reaction.[10] (2R)-1-Amino-3,3-dimethylbutan-2-ol and its enantiomer are highly effective chiral auxiliaries due to the steric hindrance provided by the bulky tert-butyl group.[11][12]

These amino alcohols are often converted into oxazolidinone derivatives, a class of chiral auxiliaries popularized by David A. Evans.[10][13] The rigid oxazolidinone ring system, combined with the sterically demanding tert-butyl group, effectively blocks one face of the enolate derived from the N-acylated auxiliary. This forces an incoming electrophile to approach from the less hindered face, resulting in a highly diastereoselective reaction.[14][15]

Caption: Logical workflow of stereocontrol using a (2R)-1-Amino-3,3-dimethylbutan-2-ol derived chiral auxiliary.

The stereochemical outcome of these reactions is generally predictable. For instance, in the alkylation of N-acyl oxazolidinones derived from (R)-tert-leucinol, the electrophile will typically add to the si-face of the enolate, leading to the formation of a new stereocenter with a specific configuration.

Applications in Pharmaceutical Synthesis

The high degree of stereocontrol offered by tert-leucinol-derived chiral auxiliaries makes them invaluable in the synthesis of complex, enantiomerically pure molecules, particularly in the pharmaceutical industry.

Synthesis of the Antiviral Drug Nirmatrelvir (Paxlovid)

A prominent example of the application of a tert-leucinol precursor is in the synthesis of Nirmatrelvir, the active component of the oral antiviral medication Paxlovid, used for the treatment of COVID-19.[16] The synthesis of a key "western fragment" of Nirmatrelvir starts from L-tert-leucine, the amino acid precursor to (S)-(+)-tert-leucinol.[17][18] The trifluoroacetamide derivative of L-tert-leucine is a crucial building block in the convergent synthesis of the drug.[18] The bulky tert-butyl group of the L-tert-leucine moiety is important for the molecule's binding to the SARS-CoV-2 main protease.[16]

Caption: Simplified synthetic relationship of L-tert-leucine to Nirmatrelvir.

Relevance to HIV Protease Inhibitors like Darunavir

While a direct synthetic step using (2R)-1-amino-3,3-dimethylbutan-2-ol in the synthesis of the HIV protease inhibitor Darunavir is not as prominently documented in readily available literature, the structural motifs are highly relevant. The synthesis of Darunavir and its analogues often involves the stereoselective creation of amino alcohol functionalities.[19][20][21][22][23] The principles of asymmetric synthesis, often employing chiral auxiliaries to install these stereocenters, are central to the production of such drugs. The knowledge gained from using auxiliaries like those derived from tert-leucinol is broadly applicable to the synthesis of complex molecules like Darunavir.

Experimental Protocol: Diastereoselective Alkylation of a Chiral N-Acyl Oxazolidinone

The following is a representative, step-by-step protocol for the diastereoselective alkylation of an N-acyl oxazolidinone derived from a chiral amino alcohol, adapted from established methodologies.[13] This protocol illustrates the practical application of the principles discussed.

Objective: To perform a diastereoselective alkylation of an N-propionyl oxazolidinone using benzyl bromide as the electrophile.

Step 1: Acylation of the Chiral Auxiliary

• To a solution of the (R)-tert-leucinol-derived oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., nitrogen or argon), add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting solution for 30 minutes at -78 °C.

• Add propionyl chloride (1.1 eq) dropwise and continue stirring at -78 °C for 1 hour.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Step 2: Diastereoselective Alkylation

• To a solution of the purified N-propionyl oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add lithium diisopropylamide (LDA) (1.1 eq) dropwise.

• Stir the solution for 30 minutes at -78 °C to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq) dropwise and continue stirring at -78 °C for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Quench the reaction at -78 °C with saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The diastereomeric ratio can be determined by ¹H NMR spectroscopy of the crude product. The product can be purified by flash chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• The alkylated product can be hydrolyzed to the corresponding carboxylic acid by treatment with lithium hydroxide in a mixture of THF and water.

• Alternatively, reduction with lithium borohydride or lithium aluminum hydride will yield the corresponding primary alcohol.

• After the reaction is complete, the chiral auxiliary can be recovered by extraction and purified for reuse.

Caption: Experimental workflow for the diastereoselective alkylation using a chiral oxazolidinone auxiliary.

Physicochemical Properties

A summary of the key physicochemical properties for the enantiomers of 1-Amino-3,3-dimethylbutan-2-ol is provided below. These values are compiled from various commercial suppliers and databases and may vary slightly depending on the source and purity.

Table 2: Physicochemical Data for tert-Leucinol Enantiomers

Property	(R)-(-)-tert-Leucinol	(S)-(+)-tert-Leucinol
Molecular Formula	C₆H₁₅NO	C₆H₁₅NO
Molecular Weight	117.19 g/mol	117.19 g/mol [2][4]
Appearance	White to off-white crystalline solid or low melting mass	White to off-white crystalline solid or low melting mass[6][24]
Melting Point	30-33 °C (lit.)[1][25]	30-34 °C (lit.)[5][24]
Boiling Point	70 °C at 0.4 mmHg (lit.)[1][25]	198.5 °C at 760 mmHg[5]
Density	~0.9 g/mL at 25 °C (lit.)[1][25]	~0.9 g/mL at 25 °C (lit.)
Optical Rotation	[α]²⁰/D ~ -37° (c=1.5 in ethanol)[1]	[α]²⁶/D ~ +37° (c=1.5 in ethanol)
Solubility	Soluble in methanol and other polar organic solvents	Soluble in methanol and other polar organic solvents

Conclusion

(2R)-1-Amino-3,3-dimethylbutan-2-ol, more commonly known as (R)-(-)-tert-leucinol, and its (S)-enantiomer are indispensable tools in modern asymmetric synthesis. Their efficacy as chiral auxiliaries, driven by the steric influence of the tert-butyl group, allows for the predictable and highly selective formation of stereocenters. This capability is of paramount importance in the pharmaceutical industry, as evidenced by the role of its precursor, L-tert-leucine, in the synthesis of the antiviral drug Nirmatrelvir. A thorough understanding of the nomenclature, mechanism of action, and practical application of these compounds is essential for any researcher or scientist engaged in the synthesis of complex, enantiomerically pure molecules.

References

• Algera, R. F., et al. (2023). Synthesis of Nirmatrelvir: Development of an Efficient, Scalable Process to Generate the Western Fragment. ACS Publications. Available at: [Link]

• Petrera, M., & Vurro, S. (2024). Nirmatrelvir: From Discovery to Modern and Alternative Synthetic Approaches. MDPI. Available at: [Link]

• Wikipedia. (n.d.). Nirmatrelvir. Available at: [Link]

• Sadasivan, C., & Sastry, G. N. (2010). Transition state models for probing stereoinduction in Evans chiral auxiliary-based asymmetric aldrol reactions. PubMed. Available at: [Link]

• Larrow, J. F., & Rovis, T. (2005). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Advanced Undergraduate Laboratory. Williams College. Available at: [Link]

• Chemistry Learner. (n.d.). Steric Hindrance: Definition, Factors, & Examples. Available at: [Link]

• Sadasivan, C., & Sastry, G. N. (2010). Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Available at: [Link]

• European Patent Office. (n.d.). PROCESS FOR THE PREPARATION OF DARUNAVIR AND DARUNAVIR INTERMEDIATES. Available at: [Link]

• ResearchGate. (n.d.). Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Available at: [Link]

• Witte, J. M., et al. (2024). Diastereoselective Synthesis of the HIV Protease Inhibitor Darunavir and Related Derivatives via a Titanium Tetrachloride-Mediated Asymmetric Glycolate Aldol Addition Reaction. PubMed Central. Available at: [Link]

• PubChem. (n.d.). (2S)-2-Amino-3,3-dimethyl-1-butanol. Available at: [Link]

• Chemsrc. (n.d.). (S)-tert-Leucinol. Available at: [Link]

• University of Calgary. (n.d.). Evans Enolate Alkylation-Hydrolysis. Available at: [Link]

• PubChem. (n.d.). 1-Amino-3,3-dimethylbutan-2-ol. Available at: [Link]

• New Drug Approvals. (n.d.). DARUNAVIR. Available at: [Link]

• PubChem. (n.d.). 2-Amino-3,3-dimethylbutan-1-ol. Available at: [Link]

• Wikipedia. (n.d.). Steric effects. Available at: [Link]

• Lee, Y. R., et al. (2018). Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2-Amino Ethers. PubMed Central. Available at: [Link]

• Chemistry LibreTexts. (2023). Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. Available at: [Link]

• Google Patents. (n.d.). US10774088B2 - Simplified procedure for the preparation of darunavir.

• PubChem. (n.d.). (2R,3R)-3-amino-2-methylbutan-1-ol. Available at: [Link]

• PubChem. (n.d.). 3-Amino-2,3-dimethylbutan-2-ol. Available at: [Link]

• Li, Y., et al. (2024). A Rational Desymmetrization Approach for Enantioselective Synthesis of Inherently Chiral C1-Symmetric Metal–Organic Cages. Journal of the American Chemical Society. Available at: [Link]

• Lee, Y. R., et al. (2018). Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2-Amino Ethers. PubMed. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (2R)-1-Amino-3,3-dimethylbutan-2-ol

Document ID: TSC-OPT-2024-089 Status: Active Subject: Yield Optimization & Troubleshooting for Asymmetric Henry Reaction Route Applicable For: Process Chemists, Medicinal Chemists, Scale-up Teams

Executive Summary & Chemical Identity[1]

Warning: This guide addresses (2R)-1-Amino-3,3-dimethylbutan-2-ol (CAS: 70489-63-3).

• Structure:

• Distinction: This is the regioisomer of the more common (R)-tert-Leucinol (2-amino-3,3-dimethylbutan-1-ol). Ensure your target molecule matches this specification before proceeding.

Primary Synthetic Route: The most scalable and cost-effective route for this specific regioisomer is the Asymmetric Henry Reaction (Nitroaldol) of Pivalaldehyde and Nitromethane, followed by Nitro Group Reduction .

Process Logic & Visualization

The synthesis relies on two critical control points: the enantioselective C-C bond formation and the chemoselective reduction.

Figure 1: Critical pathway for the synthesis of (2R)-1-Amino-3,3-dimethylbutan-2-ol, highlighting the reversible nature of the Henry reaction.

Critical Troubleshooting Guide (Q&A)

Phase 1: The Asymmetric Henry Reaction

Goal: Maximize yield of the nitro-alcohol intermediate while maintaining >90% ee.

Q1: My yield is stalling at 50-60%, and I see starting material (Pivalaldehyde) remaining. Increasing time doesn't help. Why? Diagnosis: You are fighting the Retro-Henry Reaction . The Henry reaction is reversible. As the concentration of the product increases, the basicity of the reaction medium (or the catalyst itself) can deprotonate the hydroxyl group, causing it to collapse back into Pivalaldehyde and Nitromethane. Corrective Action:

• Temperature Control: Lower the reaction temperature to 0°C or -10°C. The forward reaction is generally favored at lower temperatures, while the elimination/retro-reaction has a higher activation energy.

• Concentration: Run the reaction "neat" or at very high concentrations if safety allows, or use excess Nitromethane (5-10 equivalents) to push the equilibrium forward (Le Chatelier’s principle).

• Catalyst Quench: Do not let the reaction sit indefinitely. Monitor by HPLC. Once conversion plateaus, quench immediately with mild acid (e.g., 1N HCl or citric acid) to neutralize the base and "freeze" the equilibrium.

Q2: The enantiomeric excess (ee) is poor (<70%). I am using a standard Copper-Bisoxazoline catalyst. Diagnosis: Pivalaldehyde is sterically bulky (

-Bu). Standard ligands often fail to induce sufficient chiral twist around such a bulky electrophile. Corrective Action:

• Ligand Switch: Switch to a Camphor-derived ligand or a C2-symmetric diamine complexed with Cu(OAc)₂. These have shown better efficacy for bulky aliphatic aldehydes compared to standard BOX ligands.

• Solvent Effect: Switch from THF to Ethanol or Methanol . Protic solvents often accelerate the Henry reaction and can stabilize the transition state via hydrogen bonding, improving stereoselectivity.

Phase 2: Reduction & Isolation

Goal: Convert

to without purifying the unstable nitro-alcohol intermediate.

Q3: I am losing product during the workup. The mass balance is terrible. Diagnosis: 1-Amino-3,3-dimethylbutan-2-ol is a low-molecular-weight amino alcohol. It is highly water-soluble and amphoteric. Standard ethyl acetate/water extractions will leave 80% of your product in the aqueous phase. Corrective Action:

• The "Salting Out" Method: Saturate the aqueous phase with NaCl or

  until solids crash out, then extract with n-Butanol or IPA/DCM (3:1) .

• Resin Capture (Recommended): Pass the aqueous reaction mixture through a strong cation exchange resin (e.g., Dowex 50W).

  • Step A: Load (Product binds to resin).

  • Step B: Wash with water/MeOH (removes non-basic impurities).

  • Step C: Elute with

    in MeOH.

  • Result: This yields the free base in high purity without liquid-liquid extraction.

Optimized Experimental Protocol

Scale: 10 mmol basis | Target Yield: 85-92% | Target ee: >94%

Step 1: Asymmetric Nitroaldol Addition

• Catalyst Prep: In a flame-dried flask, dissolve

  (0.1 eq) and the Chiral Ligand (e.g., (1R,2R)-diaminocyclohexane derivative) (0.11 eq) in Ethanol (10 volumes). Stir for 1 hour to form the complex (solution turns deep blue/green).

• Addition: Add Nitromethane (10 eq). Cool the mixture to 0°C .

• Reaction: Add Pivalaldehyde (1 eq) slowly. Stir at 0°C for 24-48 hours.

  • Checkpoint: Monitor by TLC/HPLC. Look for consumption of aldehyde.

• Workup: Quench with cold 0.5M HCl. Extract with

  . Wash organic layer with brine, dry over , and concentrate.

  • Note: The nitro-alcohol intermediate is often an oil. Do not distill (risk of decomposition). Proceed directly to reduction.

Step 2: Hydrogenation

• Setup: Dissolve the crude nitro-alcohol in Methanol.

• Catalyst: Add Raney Nickel (20 wt% loading) or 10% Pd/C (10 wt% loading).

  • Optimization: Raney Nickel is preferred for sterically hindered nitro groups as it is less sensitive to poisoning than Pd/C in this specific substrate class.

• Conditions: Hydrogenate at 50 psi (3.5 bar)

  pressure at RT for 12 hours.

• Filtration: Filter through Celite (Caution: Raney Ni is pyrophoric).

• Purification: Evaporate MeOH. If the product is an oil, convert to the Hydrochloride salt (add HCl in dioxane) for crystallization and ee upgrade.

Data Summary: Optimization Parameters

Parameter	Standard Condition	Optimized Condition	Impact on Yield/EE
Solvent (Step 1)	THF	Ethanol (Abs.)	Increases rate (2x) and ee (+15%)
Temperature	25°C	0°C to -10°C	Prevents Retro-Henry (Yield +20%)
Base/Catalyst	NaOH / KOH	Cu(OAc)₂ + Chiral Ligand	Enables enantioselectivity (racemic vs chiral)
Extraction	EtOAc / Water	Dowex Resin / Ammonia	Recovers water-soluble product (Yield +40%)

References & Authority

• Mechanism of the Henry Reaction:

  • Title: The Henry Reaction: recent examples.[1][2][3]

  • Source: Luzzio, F. A. (2001). Tetrahedron.

  • Context: Foundational mechanism and reversibility issues (Retro-Henry).

• Enantioselective Catalysis (Copper Systems):

  • Title: Enantioselective Henry Reactions Catalyzed by Copper(II) Complexes.[3][4]

  • Source: Evans, D. A., et al. (2003).[3] Journal of the American Chemical Society.[3]

  • Context: Establishes the Cu(OAc)2/Ligand protocol for high ee.

• Synthesis of 1-Amino-2-ols via Nitroaldol:

  • Title: Catalytic Asymmetric Nitroaldol Reaction of α-Ketoesters.

  • Source: Christensen, C., et al. (1999). Journal of Organic Chemistry.

  • Context: General protocols for reducing nitro-alcohols to amino-alcohols without racemization.

• Epoxide Ring Opening Alternative (Regioselectivity):

  • Title: Regioselective ring opening of 1,2-epoxy-3,3-dimethylbutane.

  • Source:Journal of the Chemical Society, Perkin Transactions.

  • Context: Confirms that ammonia attacks the terminal carbon of tert-butyl epoxide to yield the 1-amino-2-ol regioisomer.

Sources

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Henry Reaction [organic-chemistry.org]
• 4. Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex | MDPI [mdpi.com]

Reference Data & Comparative Studies

Technical Comparison Guide: NMR Analysis of (2R)-1-Amino-3,3-dimethylbutan-2-ol

Common Name: (R)-tert-Leucinol CAS: 112245-13-3 (Generic for enantiomers), Specific (R)-isomer often custom synthesized. Formula: C6H15NO

Executive Summary & Application Context

(2R)-1-Amino-3,3-dimethylbutan-2-ol (hereafter (R)-tert-Leucinol ) is a high-value chiral amino alcohol derived from D-tert-leucine. Unlike its structural analog Valinol , which possesses an isopropyl group, (R)-tert-Leucinol features a bulky tert-butyl group. This steric bulk is the primary driver for its use as a chiral auxiliary in asymmetric synthesis and as a scaffold in pharmacophores (e.g., HIV protease inhibitors).

The Analytical Challenge: Verifying the integrity of this molecule requires distinguishing it from:

• Structural Analogs: Specifically Valinol (different steric profile).

• Enantiomeric Impurities: The (S)-isomer (L-tert-Leucinol), which is often more commercially abundant.

This guide provides a comparative NMR framework to validate identity and optical purity, moving beyond simple spectra matching to mechanistic spin-system analysis.

Structural Logic & Spin System Analysis

To interpret the NMR spectrum correctly, we must deconstruct the molecule into magnetically distinct environments.

The Spin System

The molecule presents an ABX spin system for the core backbone and an isolated singlet for the bulky tail.

• Fragment A (The Anchor): The quaternary carbon (C3) isolates the tert-butyl protons from the rest of the scalar coupling network.

• Fragment B (The Chiral Center): The methine proton at C2 (

  ) couples to the adjacent methylene protons.

• Fragment C (The Amine Head): The methylene protons at C1 (

  ) are diastereotopic due to the adjacent chiral center, splitting into complex multiplets.

Comparative Marker: The tert-Butyl Singlet

The most immediate diagnostic tool is the methyl region (0.8 – 1.0 ppm).

Feature	(R)-tert-Leucinol	Valinol (Alternative)	Mechanistic Cause
Methyl Signal	Singlet (9H)	Doublet (3H, 3H)	tert-Leucinol has no protons on C3 to couple with; Valinol has a methine (CH) splitting the methyls.
Steric Bulk	High (Fixed geometry)	Moderate (Rotational freedom)	The t-Bu group locks conformation, often sharpening the differentiation of diastereotopic protons at C1.

Visualization: Spin Coupling Network

The following diagram illustrates the scalar coupling (

-coupling) pathways that dictate the signal multiplicity.

Figure 1: Spin coupling topology of (R)-tert-Leucinol. Note the isolation of the tert-butyl group, which simplifies the spectrum compared to Valinol.

Experimental Data & Protocols

Standard 1H NMR Data (CDCl3, 400 MHz)

Note: Chemical shifts (

) are concentration and pH dependent.

Position	Type	Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)
t-Butyl	CH3	0.89	Singlet (s)	9H	-
H-1a	CH2	2.55	dd (or m)	1H
H-1b	CH2	2.88	dd (or m)	1H
H-2	CH	3.22	dd	1H
NH2/OH	-	1.5 - 2.5	Broad	3H	Exchangeable

Protocol 1: Routine Identity Verification

• Solvent: Dissolve 10 mg of sample in 0.6 mL

  .

• Acquisition: Standard pulse sequence (zg30), 16 scans.

• Validation:

  • Confirm Singlet at ~0.9 ppm.

  • Confirm integration ratio 9:1:1:1.

  • Self-Check: If the methyl region shows a doublet, the sample is Valinol or contaminated.

Enantiomeric Excess Determination (Mosher's Method)

Standard NMR cannot distinguish between (R) and (S) enantiomers. To verify the (2R) configuration, you must derivatize the amine/alcohol with a chiral solvating agent or reagent, such as Mosher's Acid Chloride (MTPA-Cl).

The Mechanism: Reaction with (R)-MTPA-Cl creates diastereomers. Due to the magnetic anisotropy of the phenyl group in the Mosher auxiliary, the protons of the (2R) and (2S) substrates will shift differently.

Protocol 2: Mosher Ester Analysis

• Reaction: Mix 5 mg substrate + 10 mg (S)-MTPA-Cl + 20 µL Pyridine-d5 in an NMR tube.

• Acquisition: Run 1H NMR immediately.

• Analysis: Focus on the tert-butyl singlet or the methoxy group of the Mosher reagent.

  • Racemic Sample: Shows two distinct singlets for the tert-butyl group (split by ~0.05 - 0.1 ppm).

  • Pure (2R) Sample: Shows a single shifted peak.

  • Calculation:

Workflow Visualization: Purity Analysis

This flowchart guides the decision-making process for validating the compound.

Figure 2: Analytical decision tree for verifying chemical identity and stereochemical purity.

References

• Sigma-Aldrich (Merck). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2007. Link[1]

• National Institute of Standards and Technology (NIST). 2-Amino-3,3-dimethylbutan-1-ol (PubChem CID 4149212). PubChem Database. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2] Nature Protocols, 2(10), 2451–2458.[1] (Standard protocol for Protocol 2).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (General reference for ABX spin systems and coupling constants).

Sources

• 1. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

A Comparative Guide to the Optical Rotation of (2R)-1-Amino-3,3-dimethylbutan-2-ol and Structurally Related Chiral Amino Alcohols

This in-depth technical guide serves as a crucial resource for researchers, scientists, and professionals in drug development, providing a comprehensive analysis of the optical rotation of (2R)-1-Amino-3,3-dimethylbutan-2-ol, commonly known as (R)-(-)-tert-Leucinol. By contextualizing its chiroptical properties with those of other significant chiral β-amino alcohols, this guide offers both foundational data and practical methodologies essential for asymmetric synthesis and the development of stereochemically pure pharmaceutical agents.

The stereochemical integrity of a molecule is paramount in the pharmaceutical industry, where a specific enantiomer often dictates therapeutic efficacy and safety. Chiral β-amino alcohols are foundational building blocks in this domain, with their bulky substituents, such as the tert-butyl group in (R)-(-)-tert-Leucinol, providing the necessary steric hindrance to guide stereoselective transformations. Optical rotation is a fundamental physical property that not only confirms the enantiomeric purity of these critical starting materials but also serves as a direct, non-destructive method for quality control.

This guide presents a comparative analysis of experimentally determined specific rotation values, outlines a rigorous protocol for their measurement, and discusses the structural nuances that influence these properties.

Comparative Analysis of Specific Rotation Values

The specific rotation of a chiral compound is an intrinsic property that is highly dependent on the experimental conditions.[1][2] Factors such as solvent, concentration, temperature, and the wavelength of the light source all have a significant impact on the observed rotation.[1] The data presented below for (2R)-1-Amino-3,3-dimethylbutan-2-ol and a selection of structurally analogous chiral amino alcohols have been collated from various commercial and literature sources. This comparison is vital for researchers in selecting the appropriate chiral auxiliary or building block for a specific synthetic pathway, as the magnitude and sign of the optical rotation are direct indicators of the compound's absolute configuration and enantiomeric purity.

Compound	Structure	Specific Rotation [α]	Conditions
(2R)-1-Amino-3,3-dimethylbutan-2-ol		-34° to -40°	c=0.7, ethanol, 20°C, 589 nm
-37°	c=1.5, ethanol, 20°C, D-line
(1R,2S)-(-)-Norephedrine		-41°	c=7, 1 M HCl, 20°C, D-line
(S)-(-)-2-Amino-3-phenyl-1-propanol		-22.8°	c=1.2, 1 M HCl, 22°C, D-line
(1R,2S)-(-)-2-Amino-1,2-diphenylethanol		-7.0°	c=0.6, ethanol, 25°C, D-line

Note: The D-line of a sodium lamp (589 nm) is the standard wavelength for specific rotation measurements.[2]

The variation in the magnitude of specific rotation among these compounds, despite their structural similarities as β-amino alcohols, can be attributed to differences in the substituents attached to the chiral centers. The electronic properties and conformational flexibility of these groups influence the way the molecule interacts with plane-polarized light.[3] For instance, the presence of aromatic rings in norephedrine, phenylalaninol, and 2-amino-1,2-diphenylethanol introduces chromophores that can significantly affect the chiroptical properties compared to the aliphatic nature of tert-Leucinol.

Experimental Protocol for the Determination of Specific Optical Rotation

The following protocol provides a detailed, self-validating methodology for the accurate measurement of the specific rotation of (2R)-1-Amino-3,3-dimethylbutan-2-ol. The principles outlined are broadly applicable to other chiral compounds.

Objective: To determine the specific rotation of a sample of (2R)-1-Amino-3,3-dimethylbutan-2-ol to verify its enantiomeric purity.

Materials:

• (2R)-1-Amino-3,3-dimethylbutan-2-ol sample

• High-purity ethanol (spectroscopic grade)

• Volumetric flask (e.g., 10 mL, Class A)

• Analytical balance (readable to at least 0.1 mg)

• Polarimeter with a sodium D-line lamp (589 nm)

• Polarimeter cell (e.g., 1 dm path length)

• Syringes and filters for sample clarification (if necessary)

• Temperature control system for the polarimeter

Methodology:

• Instrument Calibration and Preparation:

  • Power on the polarimeter and the sodium lamp, allowing sufficient time for stabilization (typically 15-30 minutes).

  • Set the temperature of the sample chamber to a standard value, typically 20°C or 25°C.

  • Fill the polarimeter cell with the blank solvent (ethanol) and ensure no air bubbles are present.

  • Place the cell in the polarimeter and perform a zero calibration according to the instrument's operating procedure. This step is crucial as it negates any optical rotation caused by the solvent or the cell itself.

• Sample Preparation:

  • Accurately weigh a specific amount of the (2R)-1-Amino-3,3-dimethylbutan-2-ol sample (e.g., 70 mg for a target concentration of 0.7 g/100 mL). The choice of concentration is critical; it should be high enough to produce a measurable rotation but low enough to ensure complete dissolution and avoid potential non-linear effects.

  • Quantitatively transfer the weighed sample to a 10 mL volumetric flask.

  • Dissolve the sample in a small amount of ethanol and then dilute to the mark with the same solvent.

  • Ensure the solution is homogeneous by thorough mixing. If any particulate matter is visible, filter the solution before measurement.

• Measurement of Observed Rotation:

  • Rinse the polarimeter cell with a small amount of the prepared sample solution two to three times.

  • Carefully fill the cell with the sample solution, again ensuring the absence of air bubbles.

  • Place the filled cell into the sample chamber of the polarimeter.

  • Allow the sample to thermally equilibrate for a few minutes.

  • Record the observed optical rotation (α) in degrees. It is best practice to take multiple readings and average them to minimize random error.

• Calculation of Specific Rotation:

  • The specific rotation ([α]) is calculated using the following formula:[2] [α]Tλ = α / (l × c) Where:

    • α is the observed rotation in degrees.

    • l is the path length of the polarimeter cell in decimeters (dm).

    • c is the concentration of the solution in g/mL.

    • λ is the wavelength of the light source (e.g., 589 nm).

    • T is the temperature in degrees Celsius.

Workflow for Optical Rotation Measurement

The following diagram illustrates the logical flow of the experimental procedure, emphasizing the critical control points for ensuring data integrity.

Caption: A flowchart of the key steps for accurate polarimetric analysis.

Conclusion

The optical rotation of (2R)-1-Amino-3,3-dimethylbutan-2-ol is a critical parameter that confirms its stereochemical identity and purity, which are essential for its application in asymmetric synthesis. This guide provides a comparative framework for its chiroptical properties against other relevant β-amino alcohols, alongside a robust experimental protocol for its determination. Adherence to meticulous experimental technique is paramount for obtaining reliable and reproducible optical rotation data, thereby ensuring the quality and efficacy of the chiral molecules synthesized for research and drug development.

References

• Chemistry LibreTexts. (2021, December 15). 5.4: Optical Activity. Retrieved from [Link][2]

• Ji, H.-F. (2023). A general method to predict optical rotations of chiral molecules from their structures. RSC Advances, 13(7), 4485-4490. [Link][3][4]

Sources

• 1. Phenylpropanolamine | C9H13NO | CID 10297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. (1R,2S)-(-)-2-Amino-1,2-diphenylethanol 99 23190-16-1 [sigmaaldrich.com]
• 4. (-)-Norephedrine [webbook.nist.gov]

A Comparative Guide for Researchers: (2R)-1-Amino-3,3-dimethylbutan-2-ol vs. (S)-tert-Leucinol in Asymmetric Synthesis

For the discerning researcher in asymmetric synthesis, the selection of a chiral auxiliary or ligand is a critical decision that dictates the stereochemical outcome of a reaction. Among the vast arsenal of chiral building blocks, amino alcohols are prized for their versatility, stemming from their dual functional handles and their ability to form rigid, stereodirecting chelates with metal centers. This guide provides an in-depth, objective comparison of two structurally related yet distinct chiral amino alcohols: (2R)-1-Amino-3,3-dimethylbutan-2-ol and (S)-tert-Leucinol .

While both molecules share a C6 carbon backbone and a sterically demanding tert-butyl group, a crucial distinction in their architecture—the relative positions of the amino and hydroxyl groups—leads to significant differences in their synthetic accessibility, reactivity, and application. This guide will dissect these differences, providing the technical insights and experimental context necessary for researchers and drug development professionals to make an informed choice for their specific synthetic challenges.

Structural and Physicochemical Distinctions

At first glance, the names may suggest a simple enantiomeric relationship. However, these compounds are, in fact, constitutional isomers (specifically, regioisomers) with distinct chemical connectivities.

• (S)-tert-Leucinol , systematically named (2S)-2-Amino-3,3-dimethylbutan-1-ol , is a 2-amino-1-ol. Its stereocenter is at the C2 position, which bears the amino group.[1][2]

• (2R)-1-Amino-3,3-dimethylbutan-2-ol is a 1-amino-2-ol. Its stereocenter is also at the C2 position, but this carbon bears the hydroxyl group.[3]

This fundamental difference in the placement of the heteroatoms profoundly influences their chemical behavior, particularly in the formation of chelating transition states that are central to their function in asymmetric catalysis.

Below is a summary of their core physicochemical properties:

Property	(2R)-1-Amino-3,3-dimethylbutan-2-ol	(S)-tert-Leucinol
Systematic Name	(2R)-1-Amino-3,3-dimethylbutan-2-ol	(2S)-2-Amino-3,3-dimethylbutan-1-ol
Structure	A 1-amino-2-ol	A 2-amino-1-ol
CAS Number	Not clearly defined for the pure (2R)-enantiomer	112245-13-3[4][5]
Molecular Formula	C₆H₁₅NO[3]	C₆H₁₅NO[6]
Molecular Weight	117.19 g/mol [3]	117.19 g/mol [6]
Appearance	White to off-white solid	White crystalline low melting mass or liquid[2][7]
Melting Point	Data not readily available for pure enantiomer	30-34 °C[6][7]
Boiling Point	Data not readily available for pure enantiomer	114-116 °C (10 mmHg)[7]
Optical Rotation	Data not readily available	[α]²⁶/D +37° (c=1.5, EtOH)[7][8]

Synthetic Accessibility: A Tale of Two Precursors

The choice between these two molecules is often influenced by their synthetic origin and commercial availability.

(S)-tert-Leucinol: The Amino Acid Advantage

(S)-tert-Leucinol is readily and cost-effectively synthesized from the commercially available, non-proteinogenic amino acid L-tert-Leucine.[9] The synthesis is a straightforward reduction of the carboxylic acid moiety, typically achieved with strong reducing agents like lithium aluminum hydride (LiAlH₄) or lithium borohydride (LiBH₄) in an ethereal solvent such as tetrahydrofuran (THF).[7] This direct synthetic lineage from the chiral pool makes high enantiopurity (>99% ee) easily attainable.[10]

(2R)-1-Amino-3,3-dimethylbutan-2-ol: The Path of Asymmetric Synthesis

In contrast, (2R)-1-Amino-3,3-dimethylbutan-2-ol is not directly derivable from a common chiral pool starting material. Its synthesis requires a dedicated asymmetric protocol, most commonly the asymmetric aminohydroxylation of the corresponding alkene (3,3-dimethyl-1-butene) or the stereoselective reduction of a prochiral α-amino ketone. These methods, while effective, can be more complex and costly to perform at scale compared to the simple reduction of an amino acid.

A Comparative Analysis of Applications in Asymmetric Synthesis

The true divergence in the utility of these compounds is evident in their application as chiral controllers. The steric bulk of the tert-butyl group is a common feature that provides a powerful stereodirecting force in both molecules. However, the positioning of the coordinating amino and hydroxyl groups alters the geometry of the transition states they form.

(S)-tert-Leucinol: A Workhorse for Chiral Ligands and Auxiliaries

(S)-tert-Leucinol is a cornerstone in the synthesis of highly effective chiral ligands and auxiliaries. Its value lies in the predictable and rigid five-membered chelate ring it forms with metal centers, where the stereocenter bearing the bulky t-butyl group is directly adjacent to the coordinating nitrogen atom.

• Chiral Ligands: It is a key precursor for widely used ligand classes, such as bis(oxazoline) (BOX) and phosphino-oxazoline (PHOX) ligands. For instance, the "SimplePHOX" ligand system, derived from (S)-tert-leucinol, is highly effective in iridium-catalyzed asymmetric hydrogenation of olefins, achieving quantitative conversions and high enantioselectivities.[8][9]

• Chiral Auxiliaries: When functioning as a chiral auxiliary, it can be condensed with carboxylic acids to form amides or with ketones to form chiral imines. The tert-butyl group effectively shields one face of the reactive enolate or imine, directing incoming electrophiles to the opposite face with high diastereoselectivity.[11]

The workflow for employing a chiral auxiliary, a primary application for these molecules, follows a clear, logical progression.

Sources

• 1. (2S)-2-Amino-3,3-dimethyl-1-butanol | C6H15NO | CID 2734079 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 112245-13-3: (2S)-2-Amino-3,3-dimethyl-1-butanol [cymitquimica.com]
• 3. 1-Amino-3,3-dimethylbutan-2-ol | C6H15NO | CID 12497732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (S)-tert-Leucinol | CAS 112245-13-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. vibrantpharma.com [vibrantpharma.com]
• 6. 112245-13-3 CAS MSDS ((S)-TERT-LEUCINOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. (S)-TERT-LEUCINOL | 112245-13-3 [chemicalbook.com]
• 8. 98%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 9. (S)-tert-Leucinol | CAS#:112245-13-3 | Chemsrc [chemsrc.com]
• 10. leapchem.com [leapchem.com]
• 11. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Operational Guide: Disposal &amp; Handling of (2R)-1-Amino-3,3-dimethylbutan-2-ol

Executive Summary & Chemical Profile[1]

Objective: This guide defines the critical safety and disposal workflows for (2R)-1-Amino-3,3-dimethylbutan-2-ol . Unlike standard organic solvents, this compound is a

-amino alcohol , a class characterized by dual functionality (amine and alcohol) that presents specific chelation and alkalinity hazards.[1] Improper disposal can lead to exothermic polymerization or heavy metal mobilization in waste streams.[1]

Chemical Identification

• Chemical Name: (2R)-1-Amino-3,3-dimethylbutan-2-ol

• Structure: A chiral

  -amino alcohol with a bulky tert-butyl group.[2]

• CAS Number (Racemate/Generic): 70489-63-3 (Verify specific lot CoA for stereoisomer-specific CAS).

• Molecular Formula: ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  [2][3]

• Key Properties:

  • Basicity: Moderate to Strong (Amine functionality).[1]

  • Chelation: Bidentate ligand capability (can strip metals from containers).[1]

  • Physical State: Viscous liquid or low-melting solid (hygroscopic).

Hazard Characterization (The "Why" Behind the Protocol)

Effective disposal requires understanding the specific GHS hazards.[1] We treat this substance as Corrosive and Irritating based on the functional group profile (primary amine).[1]

Hazard Class	GHS Code	Description	Operational Implication
Eye Damage	H318	Causes serious eye damage.[3]	Mandatory: Chemical splash goggles and face shield during transfer.[1]
Skin Irritation	H315	Causes skin irritation.[1][3][4][5]	Nitrile gloves (min 0.11mm) are sufficient for splash; laminate for immersion.[1]
STOT-SE	H335	May cause respiratory irritation.[2][3][6]	All transfers must occur inside a certified fume hood.[1]
Reactivity	N/A	Incompatible with strong oxidizers.[1]	CRITICAL: Do not mix with Nitric Acid or Peroxides in waste streams.[1]

Senior Scientist Insight: The primary risk in disposal is not just toxicity, but incompatibility .[1] As an amine, this compound will react exothermically with acids.[1] If mixed with nitrosating agents (like nitrites), it can form carcinogenic nitrosamines.[1] Strict segregation is required.

Pre-Disposal Stabilization & Segregation[1]

Before moving waste to the central accumulation area, you must stabilize the material.[1]

A. Segregation Logic[1]

• Stream: Basic Organic Waste (Category B).[1]

• pH Check: Ensure pH is > 10. If neutral or acidic, verify no strong acids are present before combining.[1]

• Prohibited Mixtures:

  • Do NOT mix with Oxidizing Acids (Nitric, Chromic).[1]
  • Do NOT mix with Halogenated Solvents (DCM, Chloroform) if long-term storage is expected (risk of alkylation/pressurization).
  • Do NOT mix with heavy metal solutions (prevents chelation-induced leaching).

B. Container Selection

• Preferred: High-Density Polyethylene (HDPE).

• Acceptable: Borosilicate Glass (Amber).[1]

• Avoid: Metal containers (Carbon steel), as the amino-alcohol moiety can corrode or chelate surface metals over time.[1]

Step-by-Step Disposal Workflow

This protocol follows the "Cradle-to-Grave" management principles under RCRA (Resource Conservation and Recovery Act).

Phase 1: Waste Generation & Labeling

• Quench (Optional): If the material is reactive or part of a reaction mixture, quench carefully with water or dilute ammonium chloride.[1] Note: This generates heat.[1]

• Transfer: Pour liquid waste into the "Basic Organic" satellite accumulation container.

• Labeling:

  • Mark as "Hazardous Waste".[1][7]

  • List contents: "(2R)-1-Amino-3,3-dimethylbutan-2-ol".

  • Check hazards: "Corrosive" and "Toxic".[1][3]

Phase 2: Spill Contingency (Small Scale < 500 mL)

If a spill occurs outside the hood:

• Evacuate the immediate area to let aerosols settle.[1]

• PPE: Don double nitrile gloves, goggles, and a lab coat.[1]

• Absorb: Use Vermiculite or Dry Sand .[1]

  • Warning: Do NOT use paper towels or cellulose-based sorbents. Amines can react with cellulose, and the high surface area increases flammability risk.[1]

• Neutralize: Wipe the area with a dilute (5%) Citric Acid solution to neutralize residues.[1]

• Collect: Place sorbent into a wide-mouth HDPE jar. Label as "Solid Waste: Amine Contaminated Debris."[1]

Phase 3: Final Disposal (RCRA Compliance)

The material is classified under RCRA typically as a characteristic waste (Corrosivity - D002) or simply as a hazardous organic.

• Method: Fuel Blending / Incineration.[1]

• Destination: Licensed TSDF (Treatment, Storage, and Disposal Facility).[1]

• Drain Disposal: STRICTLY PROHIBITED. Nitrogen-containing compounds contribute to eutrophication and can disrupt municipal water treatment bacteria.

Visualized Decision Matrix

The following diagram outlines the decision logic for handling (2R)-1-Amino-3,3-dimethylbutan-2-ol waste.

Figure 1: Decision tree for the segregation and packaging of amino-alcohol waste streams.

References & Authority

• PubChem. 1-Amino-3,3-dimethylbutan-2-ol Compound Summary (CID 12497732). National Library of Medicine.[1] [Link]

• U.S. EPA. Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261 (Identification and Listing of Hazardous Waste). [Link]

• American Chemical Society. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Amino-3,3-dimethylbutan-1-ol | 3907-02-6 | Benchchem [benchchem.com]
• 3. 1-Amino-3,3-dimethylbutan-2-ol | C6H15NO | CID 12497732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. 98%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.cn]
• 7. epa.gov [epa.gov]